Cas no 1806997-05-6 (Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-5-acetate)

• Product Name: Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-5-acetate
• CAS No: 1806997-05-6
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4864695
• Update Time: 2025-05-21

Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-5-acetate

• Inchi： 1S/C9H7BrF2N2O4/c1-18-5(15)2-4-3-13-8(10)7(14(16)17)6(4)9(11)12/h3,9H,2H2,1H3
• InChI Key： HJXSAWWCNIACPV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-5-acetate

Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-5-acetate (CAS No. 1806997-05-6)

Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-5-acetate, with the CAS registry number 1806997-05-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a methyl ester group at position 5, a bromine atom at position 2, a difluoromethyl group at position 4, and a nitro group at position 3. The combination of these substituents makes it a versatile building block for various chemical transformations and applications.

The synthesis of Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-5-acetate typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed transition metal catalysts to facilitate the substitution reactions required to introduce the bromine and difluoromethyl groups onto the pyridine ring. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-performance applications.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The presence of the nitro group at position 3 renders the molecule highly reactive towards nucleophilic substitutions, making it an ideal precursor for synthesizing bioactive compounds. Recent studies have demonstrated its utility in developing potential anticancer agents, where the nitro group can be converted into an amine or hydroxylamine moiety, which are known to exhibit cytotoxic effects against various cancer cell lines.

In addition to its role in drug discovery, Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-5-acetate has found applications in materials science, particularly in the development of advanced polymers and coatings. The bromine substituent at position 2 facilitates cross-linking reactions, which are crucial for improving the mechanical properties of polymer matrices. Furthermore, the difluoromethyl group at position 4 contributes to the thermal stability and chemical resistance of the resulting materials, making them suitable for high-temperature applications.

Recent research has also explored the use of this compound in electrochemical applications. The pyridine ring's electron-withdrawing groups (bromine and nitro) create a highly conjugated system that enhances electron transfer processes. This property has been leveraged in developing new cathode materials for lithium-ion batteries, where improved energy density and cycle stability have been observed compared to traditional materials.

From a toxicological perspective, Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-5-acetate exhibits moderate toxicity due to its reactive functional groups. However, its toxicity can be significantly reduced through proper handling and storage procedures. Recent studies have emphasized the importance of implementing robust safety protocols during its synthesis and use to minimize occupational exposure risks.

In terms of environmental impact, this compound is considered biodegradable under specific conditions. Research indicates that microbial degradation can occur in aerobic environments, though the rate depends on factors such as pH and temperature. Efforts are underway to optimize bioremediation strategies to ensure safe disposal and minimize ecological harm.

In conclusion, Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-5-acetate (CAS No. 1806997-05-6) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure enables it to serve as a valuable intermediate in pharmaceuticals, materials science, and electrochemical technologies. As research continues to uncover new potential uses and improve synthesis methods, this compound is poised to play an increasingly important role in advancing modern chemistry.